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Compound of Interest

N-(3,4-difluorophenyl)-3-
Compound Name:

oxobutanamide
CAS No.: 414872-57-4

Cat. No.: B2863445

Get Quote

\ J

Compound Class: Fluorinated

-Keto Amides Application: Pharmaceutical Intermediate / Agrochemical Scaffold Document
Type: Predictive Safety Data & Handling Protocol

Part 1: Executive Summary & Strategic Context

3,4-Difluoroacetoacetanilide (IUPAC: N-(3,4-difluorophenyl)-3-oxobutanamide) is a
specialized building block used in the synthesis of heterocyclic bioactive compounds,
particularly quinolinones and pyrazoles via Knoevenagel condensation or cyclization.

The strategic value of this intermediate lies in the 3,4-difluoro substitution pattern, which is
frequently employed in medicinal chemistry to block metabolic oxidation at the para-position
while modulating lipophilicity (LogP) and pKa. However, this specific fluorination pattern alters
the toxicity profile compared to the non-fluorinated parent, necessitating distinct handling
protocols.
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Critical Safety Alert: While the acetoacetanilide moiety is generally low-toxicity, the metabolic or
hydrolytic release of 3,4-difluoroaniline presents a significant health risk (Methemoglobinemia).
This guide treats the compound with the stringency required for its most toxic potential
metabolite.

Part 2: Hazard Identification & Architecture (GHS)

Based on SAR (Structure-Activity Relationship) and Read-Across from CAS 3863-11-4 (3,4-
Difluoroaniline) and CAS 102-01-2 (Acetoacetanilide).

Classification (29 CFR 1910.1200 / CLP)

Signal Word:WARNING

Hazard Class Category Hazard Statement Code

Harmful if swallowed.

Acute Toxicity (Oral) 4 o H302
Skin Causes skin irritation.

) o 2 H315
Corrosion/Irritation [2]

Causes serious eye

Eye Damage/Irritation 2A o H319
irritation.
STOT - Single May cause respirator
J 3 , .y. P Y H335
Exposure irritation.[3]

Harmful to aquatic life
Aquatic Toxicity 3 with long lasting H412

effects.

The "Hidden" Hazard: Hydrolytic Instability

Researchers must recognize that under acidic or enzymatic conditions, this amide bond can
cleave, releasing 3,4-difluoroaniline.

e Mechanism: Aniline derivatives can induce methemoglobinemia (oxidation of Hemoglobin
Fe2+ to Fe3+), impairing oxygen transport.
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o Symptom Watch: Cyanosis (blue lips/nails), headache, and dizziness even at low exposure
levels.

Part 3: Physicochemical Profile (For Process Scale-
Up)

Data represents predicted values based on structural analogs (2,4-isomer and parent
acetoacetanilide) where experimental data is proprietary.

Property Value | Range Operational Implication
Molecular Formula MW: 213.18 g/mol
White to off-white crystalline Dust explosion hazard if

Physical State ) . .
solid micronized.

Keep drying ovens < 80°C to

Melting Point 92°C — 98°C (Predicted) i

prevent caking.

- ) Do not distill at atmospheric

Boiling Point > 300°C (Decomposes)

pressure.

- Agueous waste streams may

Solubility (Water) Low (< 500 mg/L) . _

precipitate solids.

High in DMSO, DMF, MeOH, Use these solvents for

Solubility (Organic) ) )
EtOAC equipment cleaning.

Moderate lipophilicity; potential
LogP (Octanol/Water) ~1.8-2.1 )
for dermal absorption.

) ) Active methylene is acidic
~10.5 (Amide NH), ~11 (Active
pKa enough for base-catalyzed
Methylene) ]
coupling.

Part 4: Operational Control & Engineering Protocols
Synthesis & Reactivity Workflow
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The following diagram illustrates the synthesis logic and the critical degradation pathway that
dictates safety protocols.

Releases Toxic

. - Acid/Enzymatic
3,4-Difluoroaniline | Precursor ___ _ _ _ ___ ____________ i
(High Toxicity) R
Acylation Degradation _ ——=~ i
T — .
3,4-Difluoroacetoacetanilide Cyclization
Knoevenagel) Drug Scaffold
(Quinolinone/Pyrazole)

(Target Intermediate)
Click to download full resolution via product page

Diketene /
Ethyl Acetoacetate

Caption: Synthesis pathway showing the reversible nature of the amide bond; degradation
reverts to the toxic aniline precursor.[1]

Handling & PPE Matrix

Engineering Controls:
e Primary: Fume hood required. Local Exhaust Ventilation (LEV) if handling > 100g powder.

 Static Control: Ground/bond all transfer equipment. Fluorinated powders can generate high
static charges.

Personal Protective Equipment (Self-Validating Protocol):
» Hands: Double-gloving recommended.
o Inner: Nitrile (0.11 mm) - Mechanical barrier.

o Quter: Laminate film (Silver Shield) if dissolving in DMSO/DMF (prevents permeation of
the carrier solvent which drags the fluorinated compound through skin).

o Respiratory: N95 (dusts) or P100/OV cartridge if heating or using volatile solvents.

o Eyes: Chemical safety goggles. Face shield if reactor is pressurized.
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Part 5: Emergency Response & Disposal
Spill Response Workflow

This self-validating workflow ensures no secondary contamination occurs during cleanup.

Spill Detected

Assess State:
Solid vs. Solution

/

Solid Spill:
DO NOT SWEEP
(Dust Hazard)

Solution Spill:

BB SRR I SR Absorb with Vermiculite

Decontaminate Surface:
10% Na2CO3 Solution

Dispose as
Halogenated Organic Waste

Click to download full resolution via product page

Caption: Step-by-step spill response emphasizing dust suppression and chemical
decontamination.

First Aid Measures
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 Inhalation: Move to fresh air. Oxygen may be required if cyanosis (blue lips) appears
(indicates methemoglobinemia).

» Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (enhances
absorption of fluorinated aromatics).

» Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][4]

Waste Disposal

o Code: Halogenated Solvent/Organic Waste.
» Prohibition: Do not mix with strong acids (risk of hydrolysis) or strong oxidizers.

o Destruction: High-temperature incineration equipped with a scrubber for Hydrogen Fluoride
(HF) and NOx.

Part 6: Toxicology & Environmental Fate
ADME Considerations (Drug Development)

o Absorption: Moderate. The fluorine atoms increase lipophilicity compared to
acetoacetanilide, facilitating membrane crossing.

o Metabolism: The

-keto amide is susceptible to amidases.

o Primary Metabolite: 3,4-difluoroaniline (Toxic).[1][2]
o Secondary Metabolite: Acetoacetic acid (Benign, enters Krebs cycle).

o Genotoxicity: Acetoacetanilide analogs show mixed results in Ames tests; treat as a potential
weak mutagen until specific data proves otherwise.

Ecological Impact

o Persistence: Fluorinated aromatics are generally resistant to biodegradation.

e Aquatic Toxicity: Expected to be harmful to daphnia and fish (
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est. 10-100 mg/L). Prevent entry into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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